(2,2',6'-Trimethylbiphenyl-3-yl)methanol

• Molecular Formula: C16H18O
• Molecular Weight: 226.31 g/mol
• IUPAC Name: [3-(2,6-dimethylphenyl)-2-methylphenyl]methanol
• InChI: InChI=1S/C16H18O/c1-11-6-4-7-12(2)16(11)15-9-5-8-14(10-17)13(15)3/h4-9,17H,10H2,1-3H3
• InChI Key: LCHQKELPMOZWMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C2=CC=CC(=C2C)CO

Description

(2,2',6'-Trimethylbiphenyl-3-yl)methanol is a useful research compound. Its molecular formula is C16H18O and its molecular weight is 226.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of the product from Step B (1 g, 3.93 mmol) in diethyl ether (20 ml) was carefully added lithium aluminum hydride (1.5 g, 3.93 mmol). The mixture was stirred at room temperature for 16 h. Saturated aqueous ammonium chloride solution was added dropwise until no hydrogen gas was being generated. A few more drops of saturated aqueous ammonium chloride solution was added and the mixture was stirred at room temperature for 30 min and filtered. The filtrate was dried on magnesium sulfate and concentrated to dryness to give the title compound as a colorless oil.